1-(3-chlorophenyl)-4-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 1-(3-chlorophenyl)-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C18H15ClN2O2/c1-13-5-7-14(8-6-13)12-20-9-10-21(18(23)17(20)22)16-4-2-3-15(19)11-16/h2-11H,12H2,1H3
• InChI Key: ZXJOMKYLZLJOFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol
• CAS No.: 904524-26-1

Description

1-(3-Chlorophenyl)-4-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is a heterocyclic compound featuring a tetrahydropyrazine-dione core substituted with a 3-chlorophenyl group at position 1 and a 4-methylbenzyl group at position 2. The chlorine atom at the 3-position of the phenyl ring and the methyl group on the benzyl moiety likely influence its physicochemical properties, such as lipophilicity (logP) and solubility, which are critical for bioavailability and target engagement.

Biological Activity

1-(3-Chlorophenyl)-4-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is a synthetic organic compound belonging to the class of dihydropyrazine derivatives. Its unique structure allows it to interact with various biological systems, making it a subject of interest in pharmacological research. This article provides a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a dihydropyrazine ring with chlorobenzyl and methylbenzyl substituents. The presence of these functional groups contributes to its biological activity by facilitating interactions with biological macromolecules.

Property	Value
Molecular Formula	C18H18ClN2O2
Molecular Weight	344.80 g/mol
CAS Number	866872-92-6

The biological activity of 1-(3-chlorophenyl)-4-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is primarily attributed to its ability to modulate enzyme activity and receptor interactions. Research indicates that the compound can bind to specific enzymes or receptors, influencing their activity and potentially leading to therapeutic effects.

Key Mechanisms:

• Enzyme Inhibition : The compound has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are crucial in inflammatory processes.
• Receptor Modulation : It may interact with neurotransmitter receptors, suggesting possible applications in neuropharmacology.

Biological Activity and Therapeutic Potential

Research has highlighted several areas where this compound exhibits significant biological activity:

Antimicrobial Activity

Studies have demonstrated that the compound possesses antimicrobial properties. It has been tested against various bacterial strains and fungi, showing promising results in inhibiting growth.

Anticancer Properties

The compound has been investigated for its anticancer potential. In vitro studies have shown that it can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer), with IC50 values indicating effective cytotoxicity.

Cell Line	IC50 (µM)
MCF-7	15.6
HCT-116	12.3

Anti-inflammatory Effects

The compound's ability to inhibit COX enzymes suggests potential anti-inflammatory effects. In vitro assays have indicated that it can reduce the production of prostaglandins, key mediators in inflammation.

Case Studies

• Anticancer Study : A recent study evaluated the effects of the compound on human breast cancer cells (MCF-7). The results showed a dose-dependent increase in apoptosis markers after treatment with varying concentrations of the compound.
• Antimicrobial Evaluation : In another study, the compound was tested against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL for both bacteria, indicating strong antibacterial activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, highlighting differences in substituents, molecular weight, and physicochemical parameters:

Compound Name	Substituents	Molecular Weight	logP	Key Structural Differences	Potential Implications	References
1-(3-Chlorophenyl)-4-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione (Target)	3-Cl-phenyl, 4-methylbenzyl	~340–350 (estimated)	~3.0*	Reference compound for comparison.	Balanced lipophilicity; moderate solubility.	N/A
1-(4-Chlorophenyl)-4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-dihydropyrazine-2,3-dione	4-Cl-phenyl, oxadiazole-linked 3-ethoxyphenyl	424.84	3.16	Oxadiazole ring introduces polarity; ethoxy group increases steric bulk.	Enhanced metabolic stability; possible improved enzyme binding due to oxadiazole moiety.
1-(3,4-Difluorophenyl)-4-[(4-ethenylphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione (BG16140)	3,4-diF-phenyl, 4-ethenylbenzyl	340.32	N/A	Difluorophenyl (electron-withdrawing) and ethenyl (reactive) groups.	Increased electron deficiency; potential reactivity issues.
1-(3,5-Dimethylphenyl)-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	3,5-dimethylphenyl, 3-CF3-benzyl	N/A	N/A	CF3 group (strong electron-withdrawing); dimethylphenyl adds steric hindrance.	Improved metabolic stability; reduced solubility due to CF3.
1-(Piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione	Piperidin-4-yl substituent (non-aromatic)	N/A	N/A	Aliphatic piperidine replaces aromatic groups.	Altered basicity; potential for CNS penetration.
1-[(3-Chlorophenyl)methyl]-4-(2-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (BG16373)	3-Cl-benzyl, 2-methoxyphenyl	342.78	N/A	Methoxy group at phenyl position 2 vs. methyl at benzyl position 4.	Increased solubility due to methoxy’s polarity.

*Estimated based on analogs.

Key Observations:

Substituent Effects on Lipophilicity: Chlorine and methyl groups (target compound) contribute to moderate logP (~3.0), balancing lipophilicity and solubility. The trifluoromethyl group (CF3) in increases logP significantly, reducing aqueous solubility but enhancing metabolic stability.

Steric and Electronic Modifications: Bulky substituents like 3,5-dimethylphenyl () or ethenyl () may hinder target binding but improve selectivity.

Biological Implications: Aromatic substituents (e.g., chlorophenyl) are common in kinase inhibitors due to π-π stacking with hydrophobic pockets . Non-aromatic analogs (e.g., piperidine in ) may target GPCRs or ion channels, leveraging basic nitrogen for charge interactions.